(Z)-N-benzyl-2-cyano-3-phenylprop-2-enamide
Overview
Description
(Z)-N-benzyl-2-cyano-3-phenylprop-2-enamide, also known as ZB2, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. ZB2 belongs to the family of α,β-unsaturated amides, which are known for their diverse biological activities. In
Mechanism of Action
Target of Action
Similar compounds have been found to targetDihydroorotate dehydrogenase (quinone), mitochondrial . This enzyme plays a crucial role in the de novo biosynthesis of pyrimidines in humans .
Pharmacokinetics
Pharmacokinetic properties are crucial in determining the bioavailability of a compound, its distribution within the body, its metabolism, and its eventual elimination from the body .
Advantages and Limitations for Lab Experiments
(Z)-N-benzyl-2-cyano-3-phenylprop-2-enamide has several advantages for lab experiments. It is readily synthesized and has been shown to exhibit activity against a variety of cancer cell lines and bacteria. However, the limited yield of the synthesis process may make it difficult to obtain large quantities of (Z)-N-benzyl-2-cyano-3-phenylprop-2-enamide. Additionally, further studies are needed to fully understand the mechanism of action of (Z)-N-benzyl-2-cyano-3-phenylprop-2-enamide and its potential applications in medicinal chemistry.
Future Directions
Future research on (Z)-N-benzyl-2-cyano-3-phenylprop-2-enamide could focus on optimizing the synthesis method to increase yield and exploring its potential as a drug candidate for cancer and bacterial infections. Further studies are also needed to fully understand the mechanism of action of (Z)-N-benzyl-2-cyano-3-phenylprop-2-enamide and its potential applications in other areas of medicine, such as anti-inflammatory therapy. Additionally, the development of analogs of (Z)-N-benzyl-2-cyano-3-phenylprop-2-enamide could lead to the discovery of compounds with improved activity and selectivity.
Scientific Research Applications
(Z)-N-benzyl-2-cyano-3-phenylprop-2-enamide has been studied for its potential applications in medicinal chemistry. It has been shown to exhibit anticancer activity against a variety of cancer cell lines, including breast, colon, and lung cancer. (Z)-N-benzyl-2-cyano-3-phenylprop-2-enamide has also been studied for its antimicrobial properties, showing activity against both Gram-positive and Gram-negative bacteria. Additionally, (Z)-N-benzyl-2-cyano-3-phenylprop-2-enamide has been investigated for its potential as an anti-inflammatory agent.
properties
IUPAC Name |
(Z)-N-benzyl-2-cyano-3-phenylprop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O/c18-12-16(11-14-7-3-1-4-8-14)17(20)19-13-15-9-5-2-6-10-15/h1-11H,13H2,(H,19,20)/b16-11- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUURNUUYOORXRM-WJDWOHSUSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C(=CC2=CC=CC=C2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CNC(=O)/C(=C\C2=CC=CC=C2)/C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-N-benzyl-2-cyano-3-phenylprop-2-enamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2E)-N-({4-[acetyl(methyl)amino]phenyl}carbamothioyl)-3-(furan-2-yl)prop-2-enamide](/img/structure/B3407431.png)
![ethyl 2-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetate](/img/structure/B3407455.png)
![(Z)-N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)-3-phenylacrylamide](/img/structure/B3407500.png)
![Ethyl 3-[(3-methylphenyl)formamido]-3-(3-nitrophenyl)propanoate](/img/structure/B3407508.png)
![Ethyl [(7-{4-[(4-methoxybenzyl)amino]-4-oxobutyl}-8-oxo-7,8-dihydro[1,3]dioxolo[4,5-g]quinazolin-6-yl)thio]acetate](/img/structure/B3407525.png)
![(2E)-3-[5-(2,5-dichlorophenyl)furan-2-yl]-1-phenylprop-2-en-1-one](/img/structure/B3407530.png)